Cas no 1369349-46-1 (5-bromo-1-cycloheptyl-1H-pyrazole)

• Product Name: 5-bromo-1-cycloheptyl-1H-pyrazole
• CAS No: 1369349-46-1
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 6239504
• PubChem ID: 80503328
• Update Time: 2025-06-10

5-bromo-1-cycloheptyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1614412
• 1369349-46-1
• AKOS019067744
• 5-bromo-1-cycloheptyl-1H-pyrazole

• Inchi： 1S/C10H15BrN2/c11-10-7-8-12-13(10)9-5-3-1-2-4-6-9/h7-9H,1-6H2
• InChI Key： CEVVUZCJYGYWKX-UHFFFAOYSA-N
• SMILES： BrC1=CC=NN1C1CCCCCC1

Computed Properties

• Exact Mass: 242.04186g/mol
• Monoisotopic Mass: 242.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-bromo-1-cycloheptyl-1H-pyrazole

Comprehensive Overview of 5-bromo-1-cycloheptyl-1H-pyrazole (CAS No. 1369349-46-1): Properties, Applications, and Innovations

5-bromo-1-cycloheptyl-1H-pyrazole (CAS No. 1369349-46-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a bromine substituent at the 5-position and a cycloheptyl group attached to the nitrogen atom, making it a versatile intermediate for synthesizing biologically active molecules. Its unique structure contributes to its potential in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern medicinal chemistry.

The growing demand for high-value chemical intermediates like 5-bromo-1-cycloheptyl-1H-pyrazole aligns with trends in precision medicine and sustainable agriculture. Researchers are increasingly exploring its role in developing next-generation therapeutics, especially for oncology and metabolic disorders. A surge in searches for "pyrazole-based drug candidates" and "CAS 1369349-46-1 suppliers" reflects its commercial and scientific relevance. The compound’s lipophilic nature and structural tunability also make it a candidate for crop protection agents, addressing global concerns about food security.

From a synthetic perspective, 5-bromo-1-cycloheptyl-1H-pyrazole is synthesized via cycloheptylation of pyrazole precursors, followed by electrophilic bromination. Its crystalline solid form and moderate solubility in organic solvents facilitate purification and characterization. Analytical techniques like NMR spectroscopy and HPLC-MS are critical for quality control, as impurities can affect downstream applications. Recent patents highlight its utility in fragment-based drug design (FBDD), a strategy gaining traction in AI-driven drug discovery platforms.

Environmental and regulatory considerations are paramount when handling halogenated compounds. While 1369349-46-1 is not classified as hazardous under current guidelines, adherence to green chemistry principles—such as solvent recovery and catalytic methods—is encouraged. The compound’s stability under ambient conditions makes it suitable for global supply chains, though storage in moisture-proof containers is recommended to prevent degradation.

In conclusion, 5-bromo-1-cycloheptyl-1H-pyrazole exemplifies the intersection of chemical innovation and industrial demand. Its applications span life sciences, material engineering, and beyond, driven by advancements in computational chemistry and high-throughput screening. As research continues to uncover its potential, this compound is poised to remain a focal point in cutting-edge R&D.